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Compound of Interest

Compound Name: Diacetyldihydromorphine

Cat. No.: B3343199

An In-depth Technical Guide on the Solubility and Physicochemical Properties of
Diacetyldihydromorphine HCI

Introduction

Diacetyldihydromorphine, also known as dihydroheroin or paralaudin, is a semi-synthetic
opioid derivative.[1][2] Developed in Germany in 1928, it is a potent analgesic.[2] This technical
guide provides a comprehensive overview of the solubility and physicochemical properties of its
hydrochloride salt, Diacetyldihydromorphine HCI. The information herein is intended for
researchers, scientists, and professionals in the field of drug development and pharmacology.

Physicochemical Properties of
Diacetyldihydromorphine and its Hydrochloride Salt

The physicochemical properties of a drug molecule are critical determinants of its
pharmacokinetic and pharmacodynamic behavior. Key parameters for
Diacetyldihydromorphine and its hydrochloride salt are summarized in the table below.
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Diacetyldihydromorphine
(Free Base)

Diacetyldihydromorphine
HCI

Molecular Formula

C21H25NOs

C21H25NOs-HCI

Molecular Weight 371.43 g/mol [1][2] 407.89 g/mol [1]
Appearance Needles[1] Flakes, scales[1]
Melting Point 165-167 °C[1] 215-218 °C[1]
Slightly soluble in water;
Solubility soluble in chloroform, alcohol, Very soluble in water.[1]
and ether.[1]
) Not explicitly found, but the
pKa Estimated 7.5 - 8.5 o o
protonated amine is acidic.
) Lower than the free base due
LogP Estimated > 2.0

to increased hydrophilicity.

Optical Rotation

Not specified

[a]2°D -59° (c = 1.2)[1]

Note: pKa and LogP values are estimated based on the chemical structure and properties of

similar opioid compounds, as specific experimental data for Diacetyldihydromorphine were

not available in the provided search results. The tertiary amine in the morphinan structure is

expected to have a pKa in the typical range for such functional groups.

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate determination of

physicochemical properties. The following are generalized protocols applicable to the

characterization of opioid hydrochlorides like Diacetyldihydromorphine HCI.

Determination of Aqueous Solubility

The "shake-flask" method is a standard protocol for determining equilibrium solubility.

Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Diacetyldihydromorphine [drugfuture.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b3343199?utm_src=pdf-body-img
https://www.benchchem.com/product/b3343199?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/chemdata/diacetyldihydromorphine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o 2. Diacetyldihydromorphine - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Solubility and physicochemical properties of
Diacetyldihydromorphine HCI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3343199#solubility-and-physicochemical-properties-
of-diacetyldihydromorphine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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